Cas no 1502420-45-2 (1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1502420-45-2
• MF: C₁₀H₆BrClN₂O₂
• MW: 301.523840427399
• CID: 6104196
• PubChem ID: 81280166
• Update Time: 2025-07-17

1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid
• 1502420-45-2
• AKOS019852009
• EN300-1145793

• Inchi： 1S/C10H6BrClN2O2/c11-7-2-1-6(12)5-9(7)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： YUPKBUXROVSGAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N1C=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 299.93012g/mol
• Monoisotopic Mass: 299.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1502420-45-2)

1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1502420-45-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring substituted with a 2-bromo-5-chlorophenyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse pharmacological activities. For instance, pyrazole-based compounds have been reported to exhibit anti-inflammatory, antitumor, and antimicrobial properties. The specific substitution pattern in 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid further enhances its potential as a lead compound for drug discovery.

In the context of drug development, the bromine and chlorine substituents on the phenyl ring play a crucial role in modulating the compound's biological activity. These halogen atoms can influence the compound's lipophilicity, which is a key factor in determining its ability to cross biological membranes and reach its target site. Additionally, the carboxylic acid group provides opportunities for further functionalization and derivatization, allowing for the optimization of pharmacokinetic and pharmacodynamic properties.

The synthesis of 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid has been well-documented in the literature. Common synthetic routes involve the condensation of 2-bromo-5-chlorobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization to produce the pyrazole ring. Subsequent oxidation steps can then introduce the carboxylic acid functionality. These synthetic methods are robust and scalable, making them suitable for both laboratory-scale synthesis and industrial production.

The biological evaluation of 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid has revealed its potential as an inhibitor of various enzymes and receptors. For example, studies have shown that this compound can inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, it has demonstrated activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In preclinical studies, 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid has been evaluated for its safety and efficacy. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Furthermore, it has demonstrated low toxicity at therapeutic doses, which is a critical factor in drug development.

The versatility of 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid extends beyond its direct biological activity. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced therapeutic properties. For instance, conjugation with other functional groups or targeting moieties can improve its selectivity and potency against specific diseases.

In conclusion, 1-(2-bromo-5-chlorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1502420-45-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.